Cas no 802029-43-2 ([4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine)

[4-(Trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine is a bicyclic amine derivative featuring a trifluoromethyl group at the 4-position of the bicyclo[2.2.2]octane scaffold. This compound exhibits structural rigidity due to the bicyclic framework, which can enhance binding selectivity in medicinal chemistry applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in drug discovery. The primary amine functionality allows for further derivatization, enabling its use as a versatile intermediate in organic synthesis. Its unique steric and electronic properties make it suitable for exploring structure-activity relationships in bioactive molecules, particularly in the development of CNS-targeting compounds or agrochemicals.
[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine structure
802029-43-2 structure
Product Name:[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
CAS No:802029-43-2
MF:C10H16F3N
MW:207.235953330994
CID:4737596
Update Time:2025-05-27

[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • (4-(Trifluoromethyl)bicyclo[2.2.2]octan-1-yl)methanamine
    • [4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
    • Inchi： 1S/C10H16F3N/c11-10(12,13)9-4-1-8(7-14,2-5-9)3-6-9/h1-7,14H2
    • InChI Key： OEBUWIWEOKGLDV-UHFFFAOYSA-N
    • SMILES： FC(C12CCC(CN)(CC1)CC2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 210
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26

[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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 802029-43-2 98%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
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 802029-43-2 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 802029-43-2 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 802029-43-2 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWW089-250mg
[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
 802029-43-2 95%
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 ￥2508.0 2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWW089-500mg
[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
 802029-43-2 95%
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 ￥4184.0 2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWW089-1g
[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
 802029-43-2 95%
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[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:802029-43-2)[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
Order Number:A1091138
Stock Status:in Stock
Quantity:100.0mg/250.0mg/500.0mg/1.0g/5.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:03
Price ($):197.0/314.0/524.0/786.0/2357.0
Email:sales@amadischem.com

[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine Related Literature

802029-43-2 ([4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:802029-43-2)[4-(trifluoromethyl)-1-bicyclo[2.2.2]octanyl]methanamine
A1091138
Purity:99%/99%/99%/99%/99%
Quantity:100.0mg/250.0mg/500.0mg/1.0g/5.0g
Price ($):197.0/314.0/524.0/786.0/2357.0
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